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Compound of Interest

Compound Name: Curcumin glucuronide

CAS No.: 227466-72-0

Cat. No.: B601064

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for

curcumin glucuronide, a major metabolite of curcumin. It includes detailed Nuclear Magnetic

Resonance (NMR) and Mass Spectrometry (MS) data, experimental protocols for its synthesis

and characterization, and an exploration of its biological relevance, particularly its role as a

prodrug of curcumin.

Spectroscopic Data
The following tables summarize the key NMR and MS data for curcumin mono-glucuronide,

providing a valuable resource for its identification and characterization.

NMR Spectroscopic Data
The ¹H and ¹³C NMR data for curcumin mono-glucuronide were acquired in DMSO-d6.

Table 1: ¹H NMR Data for Curcumin Mono-glucuronide (in DMSO-d6)[1]
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Chemical Shift
(δ) ppm

Multiplicity
Coupling
Constant (J)
Hz

Number of
Protons

Assignment

7.56 d 7.2 1H Aromatic CH

7.56 d 6.6 1H Aromatic CH

7.37 s 1H Aromatic CH

7.31 s 3H Aromatic CH

7.23 d 8.4 1H Aromatic CH

7.14 d 9.6 1H Aromatic CH

7.12 d 8.4 1H Aromatic CH

6.84 m 2H Olefinic CH

6.75 d 15.6 1H Olefinic CH

6.08 s 1H Enolic CH

5.21 bs 1H Glucuronide H-1'

5.10 bs 1H

4.95 d 7.2 1H

3.84 s 3H OCH₃

3.83 s 3H OCH₃

3.4-3.12 m 4H
Glucuronide

protons

Table 2: ¹³C NMR Data for Curcumin Mono-glucuronide (in DMSO-d6)[1]
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Chemical Shift (δ) ppm Assignment

184.3, 182.9 C=O (keto-enol)

172.2 C=O (glucuronide carboxyl)

166.2

150.2, 149.7, 149.2, 148.5 Aromatic C-O

141.3, 140.3 Olefinic CH

129.1, 126.6, 123.7, 122.9, 121.6 Aromatic CH

116.2, 115.8, 111.8 Aromatic C

101.5 Enolic C

100.2 Glucuronide C-1'

77.4, 74.1, 73.5, 72.5 Glucuronide CH

56.3, 56.2 OCH₃

Mass Spectrometry Data
High-resolution mass spectrometry (HRMS) and tandem mass spectrometry (LC-MS/MS) are

crucial for the confirmation of curcumin glucuronide's molecular formula and for its

quantification in biological matrices.

Table 3: High-Resolution Mass Spectrometry (HRMS) Data for Curcumin Mono-glucuronide[1]

Ion Calculated m/z Found m/z

[M+H]⁺ 545.1659 545.5

[M+Na]⁺ 567.1478 567.4

Table 4: LC-MS/MS Multiple Reaction Monitoring (MRM) Parameters for Curcumin-O-

Glucuronide
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Analyte Precursor Ion (m/z) Product Ion (m/z)
Collision Energy
(E)

Curcumin-O-

Glucuronide (COG)
545 369 15%

Experimental Protocols
Chemical Synthesis of Curcumin Mono-glucuronide
The synthesis of curcumin mono-glucuronide can be achieved in a multi-step process starting

from vanillin.[1]

Step 1: Synthesis of Vanillin β-D-glucuronide derivative Vanillin is reacted with acetobromo-α-

D-glucuronic acid methyl ester in the presence of silver oxide in quinoline to yield the

corresponding β-D-glucopyranosiduronic acid derivative.[1]

Step 2: Synthesis of Keto-enol intermediate The vanillin-glucuronide derivative is then reacted

with two equivalents of an acetylacetone-boron complex in the presence of n-butylamine to

form a keto-enol compound.[1]

Step 3: Coupling Reaction The keto-enol intermediate is coupled with a vanillin-boron complex

in the presence of piperidine.[1]

Step 4: Hydrolysis The final step involves the hydrolysis of the acetyl and ester protecting

groups on the glucuronide moiety using aqueous sodium hydroxide in methanol, followed by

acidification with formic acid to yield curcumin mono-glucuronide.[1]

LC-MS/MS Analysis of Curcumin-O-Glucuronide in
Human Plasma
This method allows for the simultaneous quantification of curcumin and its major metabolite,

curcumin-O-glucuronide (COG), in human plasma.

Chromatography:

HPLC System: Shimadzu HPLC system.
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Column: BetaBasic C8 column (2.1mm × 50mm, 5 µm) with a Beta C8 guard column.

Mobile Phase: Isocratic elution with 50% acetonitrile in water containing 0.1% formic acid.

Flow Rate: 0.2 mL/min.

Mass Spectrometry:

Instrument: Finnigan TSQ Quantum EMR Triple Quadrupole mass spectrometer.

Ionization Mode: Positive electrospray ionization (ESI).

Collision Gas: Argon at 1.5 mTorr.

Monitoring Mode: Multiple Reaction Monitoring (MRM).

Sample Preparation:

Plasma samples are prepared by protein precipitation with methanol.

Biological Activity and Signaling Pathway
Curcumin glucuronide is generally considered to be biologically inactive and represents a

major product of curcumin's metabolism, which contributes to its low bioavailability.[2][3]

However, emerging evidence suggests that curcumin glucuronide can act as a prodrug,

being converted back to the active curcumin form by the enzyme β-glucuronidase, which is

often overexpressed in tumor tissues and at sites of inflammation.[4][5]

One of the key signaling pathways modulated by curcumin is the NF-κB (nuclear factor kappa-

light-chain-enhancer of activated B cells) pathway, which plays a central role in inflammation

and cancer progression.[5][6] The released curcumin can inhibit the NF-κB pathway, thereby

exerting its anti-inflammatory and anti-tumor effects.

The following diagram illustrates this prodrug concept and the subsequent action of curcumin

on the NF-κB signaling pathway.
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Caption: Conversion of curcumin glucuronide to active curcumin and subsequent NF-κB

pathway inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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